Cas no 303987-73-7 (4-Hydroxy-1-methyl-2,2-dioxo-N-[3-(trifluoromethyl)phenyl]-1H-2lambda6-thieno[3,2-c][1,2]thiazine-3-carboxamide)
303987-73-7 structure
Product Name:4-Hydroxy-1-methyl-2,2-dioxo-N-[3-(trifluoromethyl)phenyl]-1H-2lambda6-thieno[3,2-c][1,2]thiazine-3-carboxamide
CAS No:303987-73-7
MF:C15H11F3N2O4S2
MW:404.384051561356
CID:5740911
PubChem ID:54687553
Update Time:2023-11-10
4-Hydroxy-1-methyl-2,2-dioxo-N-[3-(trifluoromethyl)phenyl]-1H-2lambda6-thieno[3,2-c][1,2]thiazine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 303987-73-7
- 4-Hydroxy-1-methyl-N-(3-(trifluoromethyl)phenyl)-1H-thieno[3,2-c][1,2]thiazine-3-carboxamide 2,2-dioxide
- AKOS005078588
- 4-hydroxy-1-methyl-2,2-dioxo-N-[3-(trifluoromethyl)phenyl]thieno[3,2-c]thiazine-3-carboxamide
- 4-hydroxy-1-methyl-2,2-dioxo-N-[3-(trifluoromethyl)phenyl]-1H-2lambda6-thieno[3,2-c][1,2]thiazine-3-carboxamide
- 4-hydroxy-1-methyl-2,2-dioxo-N-[3-(trifluoromethyl)phenyl]-1,2-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazine-3-carboxamide
- 11N-380S
- 4-HYDROXY-1-METHYL-2,2-DIOXO-N-[3-(TRIFLUOROMETHYL)PHENYL]-1,2-DIHYDRO-2LAMBDA6-THIENO[3,2-C][1,2]THIAZINE-3-CARBOXAMIDE
- 1H-Thieno[3,2-c][1,2]thiazine-3-carboxamide, 4-hydroxy-1-methyl-N-[3-(trifluoromethyl)phenyl]-, 2,2-dioxide
- 4-Hydroxy-1-methyl-2,2-dioxo-N-[3-(trifluoromethyl)phenyl]-1H-2lambda6-thieno[3,2-c][1,2]thiazine-3-carboxamide
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- Inchi: 1S/C15H11F3N2O4S2/c1-20-10-5-6-25-12(10)11(21)13(26(20,23)24)14(22)19-9-4-2-3-8(7-9)15(16,17)18/h2-7,21H,1H3,(H,19,22)
- InChI Key: RVBLCBILDONHIO-UHFFFAOYSA-N
- SMILES: S1(C(C(NC2C=CC=C(C(F)(F)F)C=2)=O)=C(C2=C(C=CS2)N1C)O)(=O)=O
Computed Properties
- Exact Mass: 404.01123367g/mol
- Monoisotopic Mass: 404.01123367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 123Ų
Experimental Properties
- Density: 1.672±0.06 g/cm3(Predicted)
- pka: 4.50±1.00(Predicted)
4-Hydroxy-1-methyl-2,2-dioxo-N-[3-(trifluoromethyl)phenyl]-1H-2lambda6-thieno[3,2-c][1,2]thiazine-3-carboxamide Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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